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Compound of Interest

Compound Name: (R)-(+)-propylene oxide

Cat. No.: B056398

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enantiopure (R)-(+)-propylene oxide is a critical chiral building block in the synthesis of a wide
array of pharmaceuticals and fine chemicals. Its stereospecific incorporation into molecules is
essential for achieving the desired biological activity and pharmacological profile of many
drugs. These application notes provide detailed protocols and comparative data for the
principal methods of synthesizing (R)-(+)-propylene oxide, designed to assist researchers in
selecting and implementing the most suitable strategy for their specific needs. The
methodologies covered include asymmetric epoxidation and the kinetic resolution of racemic
propylene oxide.

Physicochemical Properties of (R)-(+)-Propylene
Oxide

A summary of the key physical and chemical properties of (R)-(+)-propylene oxide is
presented in Table 1.

Table 1: Physicochemical Properties of (R)-(+)-Propylene Oxide
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Property Value

Molecular Formula CsHeO

Molar Mass 58.08 g/mol
Appearance Colorless, volatile liquid
Boiling Point 33-34 °C

Density 0.829 g/mL at 20 °C
Refractive Index n20/D 1.366

Optical Activity [0]20/D +14°, neat
CAS Number 15448-47-2

Synthetic Methodologies

The synthesis of enantiopure (R)-(+)-propylene oxide can be achieved through several
strategic approaches. The primary methods involve either the direct asymmetric epoxidation of
propylene or the resolution of a racemic mixture of propylene oxide.

A logical workflow for selecting a synthetic method is outlined below.
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Is racemic propylene oxide
readily available?

Hydrolytic Kinetic Resolution Enzymatic Kinetic Resolution Alternative Synthesis
(Jacobsen's Catalyst) (Lipase) (from (R)-Propylene Glycol)

Oxidant
(e.g., NaOCl)
Oxidation Oxygen Transfer
Catalyst \
Regeneration [
TEpoxide—Mn(lll)—salen] Complex
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Racemic Propylene Oxide H>0
((R)-PO and (S)-PO) :

(R)-Propane-1,2-diol (TSTC(’ISSS;EZ?” o (R)-l-Tosyloxy-Z-propamD
—
Base
(e.g., NaOH)

Intramolecular
SN2 Cyclization
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Enantiopure (R)-(+)-Propylene Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056398#synthesis-of-enantiopure-r-propylene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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